Cas no 1060812-72-7 (N-Methyl-1-(5-(trifluoromethyl)pyrazin-2-YL)methanamine)

• Product Name: N-Methyl-1-(5-(trifluoromethyl)pyrazin-2-YL)methanamine
• CAS No: 1060812-72-7
• MF: C₇H₈F₃N₃
• MW: 191.15373134613
• CID: 2624106
• PubChem ID: 72212351
• Update Time: 2025-04-21

N-Methyl-1-(5-(trifluoromethyl)pyrazin-2-YL)methanamine Chemical and Physical Properties

Names and Identifiers

• N-METHYL-1-(5-(TRIFLUOROMETHYL)PYRAZIN-2-YL)METHANAMINE
• 1060812-72-7
• N-Methyl-5-(trifluoromethyl)-2-pyrazinemethanamine
• AB68476
• DTXSID101226872
• NFTBAFAEFXIESX-UHFFFAOYSA-N
• N-Methyl-1-(5-(trifluoromethyl)pyrazin-2-YL)methanamine

• Inchi： 1S/C7H8F3N3/c1-11-2-5-3-13-6(4-12-5)7(8,9)10/h3-4,11H,2H2,1H3
• InChI Key： NFTBAFAEFXIESX-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=N1)CNC)(F)F

Computed Properties

• Exact Mass: 191.06703175Da
• Monoisotopic Mass: 191.06703175Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37.8Ų